Cas no 954633-89-7 (N-{1-(4-chlorophenyl)-5-oxopyrrolidin-3-ylmethyl}thiophene-2-sulfonamide)

• Product Name: N-{1-(4-chlorophenyl)-5-oxopyrrolidin-3-ylmethyl}thiophene-2-sulfonamide
• CAS No: 954633-89-7
• MF: C₁₅H₁₅ClN₂O₃S₂
• MW: 370.874200105667
• CID: 5957486
• PubChem ID: 16919724
• Update Time: 2025-06-08

N-{1-(4-chlorophenyl)-5-oxopyrrolidin-3-ylmethyl}thiophene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-{1-(4-chlorophenyl)-5-oxopyrrolidin-3-ylmethyl}thiophene-2-sulfonamide
• N-[[1-(4-chlorophenyl)-5-oxopyrrolidin-3-yl]methyl]thiophene-2-sulfonamide
• F2371-0175
• N-((1-(4-chlorophenyl)-5-oxopyrrolidin-3-yl)methyl)thiophene-2-sulfonamide
• AKOS024643835
• 954633-89-7
• N-{[1-(4-chlorophenyl)-5-oxopyrrolidin-3-yl]methyl}thiophene-2-sulfonamide

• Inchi： 1S/C15H15ClN2O3S2/c16-12-3-5-13(6-4-12)18-10-11(8-14(18)19)9-17-23(20,21)15-2-1-7-22-15/h1-7,11,17H,8-10H2
• InChI Key： VOZKIOVAKFQXFC-UHFFFAOYSA-N
• SMILES： C1(S(NCC2CC(=O)N(C3=CC=C(Cl)C=C3)C2)(=O)=O)SC=CC=1

Computed Properties

• Exact Mass: 370.0212624g/mol
• Monoisotopic Mass: 370.0212624g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 529
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 103Ų

Additional information on N-{1-(4-chlorophenyl)-5-oxopyrrolidin-3-ylmethyl}thiophene-2-sulfonamide

Comprehensive Overview of N-{1-(4-chlorophenyl)-5-oxopyrrolidin-3-ylmethyl}thiophene-2-sulfonamide (CAS No. 954633-89-7)

N-{1-(4-chlorophenyl)-5-oxopyrrolidin-3-ylmethyl}thiophene-2-sulfonamide (CAS No. 954633-89-7) is a chemically synthesized compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique structural framework combining a pyrrolidinone core with a thiophene sulfonamide moiety, making it a subject of interest for its potential applications in medicinal chemistry. Researchers are particularly intrigued by its possible role in modulating enzyme activity and receptor interactions, which could pave the way for novel therapeutic agents.

The compound's molecular structure includes a 4-chlorophenyl group attached to the pyrrolidinone ring, which may enhance its binding affinity to biological targets. The thiophene-2-sulfonamide segment is known for its versatility in drug design, often contributing to improved pharmacokinetic properties. Given the rising demand for small-molecule inhibitors and enzyme modulators, this compound aligns with current trends in drug discovery, where precision and specificity are paramount.

In recent years, the scientific community has shown growing interest in sulfonamide derivatives due to their broad-spectrum bioactivity. N-{1-(4-chlorophenyl)-5-oxopyrrolidin-3-ylmethyl}thiophene-2-sulfonamide is no exception, with studies exploring its potential as a lead compound for treating inflammatory and metabolic disorders. Its CAS No. 954633-89-7 serves as a critical identifier for researchers sourcing high-purity samples for experimental validation.

From an industrial perspective, the synthesis of this compound involves multi-step organic reactions, often requiring chiral resolution techniques to achieve enantiomeric purity. This aspect is crucial for pharmaceutical applications, where stereochemistry can significantly impact efficacy and safety. The compound's thermal stability and solubility profile are also key parameters under investigation, as they influence formulation development.

Emerging trends in computational chemistry have enabled researchers to predict the ADMET properties (Absorption, Distribution, Metabolism, Excretion, and Toxicity) of N-{1-(4-chlorophenyl)-5-oxopyrrolidin-3-ylmethyl}thiophene-2-sulfonamide more efficiently. Such in silico analyses are invaluable for prioritizing compounds for further preclinical testing. Additionally, the integration of machine learning in drug discovery has accelerated the identification of structural analogs with optimized bioactivity.

For researchers and manufacturers, ensuring the reproducibility of synthetic protocols for this compound is essential. Batch-to-batch consistency in yield and purity is critical for downstream applications. Regulatory compliance, particularly in documentation and quality control, further underscores the importance of standardized production processes.

The compound's potential extends beyond therapeutics, with exploratory studies examining its utility in material science and catalysis. Its electron-rich thiophene ring could facilitate applications in organic electronics or as a ligand in transition-metal complexes. Such interdisciplinary relevance highlights the versatility of CAS No. 954633-89-7 in modern scientific research.

In summary, N-{1-(4-chlorophenyl)-5-oxopyrrolidin-3-ylmethyl}thiophene-2-sulfonamide represents a compelling case study in the convergence of medicinal chemistry and molecular design. Its structural attributes and functional groups offer multiple avenues for innovation, aligning with contemporary demands for targeted therapies and sustainable synthesis. As research progresses, this compound may well emerge as a cornerstone in the development of next-generation bioactive molecules.